Cas no 111704-98-4 (methyl 2-(pyrrolidin-2-yl)acetate)

• Product Name: methyl 2-(pyrrolidin-2-yl)acetate
• CAS No: 111704-98-4
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD14642665
• CID: 1099110
• PubChem ID: 5323862
• Update Time: 2025-04-20

methyl 2-(pyrrolidin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidineacetic acid methyl ester
• methyl 2-pyrrolidin-2-ylacetate
• Methyl 2-(pyrrolidin-2-yl)acetate
• Pyrrolidin-2-yl-acetic acid methyl ester
• AKOS010629864
• FT-0687377
• AB58450
• SB13060
• methyl2-(pyrrolidin-2-yl)acetate
• FT-0770849
• Pyrrolidin-2-ylacetic acid methyl ester
• SB45962
• FT-0687376
• SCHEMBL642961
• EN300-149207
• 2-Pyrrolidineacetic acid, methyl ester
• QVQOWGPBRKRAOW-UHFFFAOYSA-N
• 111704-98-4
• SB45344
• CS-0440998
• DB-347328
• DB-266709
• 61376-53-2
• METHYL (2S)-PYRROLIDIN-2-YLACETATE
• methyl 2-(pyrrolidin-2-yl)acetate

• MDL： MFCD14642665
• Inchi： 1S/C7H13NO2/c1-10-7(9)5-6-3-2-4-8-6/h6,8H,2-5H2,1H3
• InChI Key： QVQOWGPBRKRAOW-UHFFFAOYSA-N
• SMILES： O(C)C(CC1CCCN1)=O

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines